Cas no 1312013-63-0 (Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose 3-(2-hydroxypropanoate))

Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose 3-(2-hydroxypropanoate) structure

1312013-63-0 structure

Product Name:Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose 3-(2-hydroxypropanoate)

CAS No:1312013-63-0

MF:C₁₈H₂₇N₅O₁₆P₂

MW:631.378406763077

CID:5598686

Update Time:2023-09-01

Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose 3-(2-hydroxypropanoate) Chemical and Physical Properties

Names and Identifiers

- Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose 3-(2-hydroxypropanoate)
- Inchi： 1S/C18H27N5O16P2/c1-7(25)18(30)38-14(8(26)2-24)9(27)3-35-40(31,32)39-41(33,34)36-4-10-12(28)13(29)17(37-10)23-6-22-11-15(19)20-5-21-16(11)23/h2,5-10,12-14,17,25-29H,3-4H2,1H3,(H,31,32)(H,33,34)(H2,19,20,21)/t7?,8-,9+,10+,12+,13+,14-,17+/m0/s1
- InChI Key： LCQWREWIJUOPJO-KNAOROFQSA-N
- SMILES： O[C@@H]1[C@@H]([C@@H](COP(O)(=O)OP(O)(=O)OC[C@@H](O)[C@H]([C@@H](O)C=O)OC(=O)C(O)C)O[C@H]1N1C=NC2=C(N=CN=C12)N)O

Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose 3-(2-hydroxypropanoate) Production Method

Production Method 1

50-21-5

50-21-5

53-84-9

53-84-9

1312013-63-0

1312013-63-0

1312013-64-1

1312013-64-1

20762-30-5

20762-30-5

Reaction Conditions

1.1R:C5H5N, rt
1.220 min, 90°C
1.3S:MeOH, S:EtOH, S:Me2CHOH, 90°C → rt

Reference

: One-Step, Non-Enzymatic Synthesis of O-Acetyl-ADP-ribose and Analogs from NAD and Carboxylates

By Szczepankiewicz, Bruce G. et al, Journal of Organic Chemistry, 2011, 76(16), 6465-6474

Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose 3-(2-hydroxypropanoate) Raw materials

Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose 3-(2-hydroxypropanoate) Preparation Products

Adenosine 5'-(trihydrogen diphosphate), P'→5-ester with D-ribose 3-(2-hydroxypropanoate) Related Literature

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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. Ambidentate coordination in hydrogen bonded dimethyl sulfoxide, (CH3)2SO⋯H3O+, and in dichlorobis(dimethyl sulfoxide) palladium(ii) and platinum(ii) solid solvates, by vibrational and sulfur K-edge X-ray absorption spectroscopy†

Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678

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